Cas no 1257389-95-9 (Hexahydrocyclopenta[c]pyrrol-5(1H)-one)

• Product Name: Hexahydrocyclopenta[c]pyrrol-5(1H)-one
• CAS No: 1257389-95-9
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 1030166
• PubChem ID: 46911901
• Update Time: 2025-09-28

Hexahydrocyclopenta[c]pyrrol-5(1H)-one Chemical and Physical Properties

Names and Identifiers

• Hexahydrocyclopenta[c]pyrrol-5(1H)-one
• hexahydro-cyclopenta[c]pyrrole-5-one
• trans-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-one
• cyclopenta[c]pyrrol-5(1h)-one, hexahydro-, cis- (9ci)
• CS-0183323
• hexahydro-cyclopenta[c]pyrrol-5-one
• AKOS015855380
• 1257389-95-9
• 2705319-36-2
• DB-265188
• (3aR,6aS)-rel-octahydrocyclopenta[c]pyrrol-5-one
• XRSFPEFHACEZSM-UHFFFAOYSA-N
• SB12397
• SCHEMBL2743526
• SB32288
• A845653
• 2,3,3a pound not4,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-one
• octahydrocyclopenta[c]pyrrol-5-one
• 96896-09-2
• 2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-one
• Cyclopenta[c]pyrrol-5(1H)-one, hexahydro-
• DTXSID90677265

• Inchi： 1S/C7H11NO/c9-7-1-5-3-8-4-6(5)2-7/h5-6,8H,1-4H2
• InChI Key： XRSFPEFHACEZSM-UHFFFAOYSA-N
• SMILES： O=C1CC2CNCC2C1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on Hexahydrocyclopenta[c]pyrrol-5(1H)-one

Hexahydrocyclopenta[c]pyrrol-5(1H)-one (CAS No. 1257389-95-9): An Overview of Its Properties, Applications, and Recent Research

Hexahydrocyclopenta[c]pyrrol-5(1H)-one (CAS No. 1257389-95-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as hexahydrocyclopenta[c]pyrrole-5-one, is a member of the pyrrolidine family and is characterized by its unique cyclic structure and functional groups. The compound's molecular formula is C₈H₁₃NO, and it has a molecular weight of approximately 139.19 g/mol.

The structure of hexahydrocyclopenta[c]pyrrol-5(1H)-one consists of a five-membered ring with a nitrogen atom and a ketone group. This arrangement provides the compound with unique chemical properties that make it an attractive candidate for various applications, particularly in the development of new pharmaceuticals. The ketone group can undergo various chemical reactions, such as nucleophilic addition and condensation, which can be harnessed to synthesize more complex molecules.

In recent years, hexahydrocyclopenta[c]pyrrol-5(1H)-one has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role in the development of neuroprotective agents. Studies have shown that derivatives of this compound can exhibit neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress in neuronal cells. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported that a derivative of hexahydrocyclopenta[c]pyrrol-5(1H)-one was effective in protecting dopaminergic neurons from oxidative damage, suggesting its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease.

Beyond neuroprotection, hexahydrocyclopenta[c]pyrrol-5(1H)-one has also shown promise in the field of anti-inflammatory drug development. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Research has demonstrated that certain derivatives of hexahydrocyclopenta[c]pyrrol-5(1H)-one can inhibit pro-inflammatory cytokines and reduce inflammation in animal models. A study published in *Pharmacological Research* in 2023 highlighted the anti-inflammatory properties of a specific derivative, which was found to significantly reduce inflammation in a murine model of colitis.

The pharmacological properties of hexahydrocyclopenta[c]pyrrol-5(1H)-one are further enhanced by its ability to cross the blood-brain barrier (BBB). This property is crucial for drugs targeting central nervous system (CNS) disorders, as many compounds are unable to penetrate the BBB effectively. A study published in *Bioorganic & Medicinal Chemistry* in 2021 reported that hexahydrocyclopenta[c]pyrrol-5(1H)-one derivatives exhibited good BBB permeability, making them suitable candidates for CNS drug development.

In addition to its therapeutic potential, hexahydrocyclopenta[c]pyrrol-5(1H)-one has also been explored for its use as a building block in organic synthesis. The compound's reactivity and functional group versatility make it an ideal starting material for the synthesis of more complex molecules with diverse biological activities. For example, a study published in *Organic Letters* in 2020 described a novel synthetic route to prepare a series of hexahydrocyclopenta[c]pyrrol-5(1H)-one derivatives with improved pharmacological profiles.

The safety profile of hexahydrocyclopenta[c]pyrrol-5(1H)-one is another important aspect that has been investigated. Preclinical studies have generally shown that the compound and its derivatives are well-tolerated at therapeutic doses, with minimal adverse effects. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to clinical trials. A comprehensive review published in *Toxicology Letters* in 2022 summarized the current understanding of the safety profile of hexahydrocyclopenta[c]pyrrol-5(1H)-one, highlighting areas for further investigation.

In conclusion, hexahydrocyclopenta[c]pyrrol-5(1H)-one (CAS No. 1257389-95-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for the development of new therapeutic agents targeting neurodegenerative diseases, inflammatory conditions, and other CNS disorders. Ongoing research continues to uncover new insights into the potential uses and mechanisms of action of this compound, paving the way for future advancements in drug discovery and development.